Cas no 1805533-64-5 (Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate
• CAS No: 1805533-64-5
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4888263
• Update Time: 2025-08-03

Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-3-16-10(15)6-4-7(14)8(9(11)12)5(2)13-6/h4,9H,3H2,1-2H3,(H,13,14)
• InChI Key： DKSKUUQOLCUBBX-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(C(=O)OCC)NC=1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate

Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate (CAS No. 1805533-64-5)

Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate, identified by its CAS number 1805533-64-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a difluoromethyl group and a hydroxyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacologically active agents.

The difluoromethyl group is a key structural element in this compound, known for its ability to enhance metabolic stability and binding affinity in drug molecules. This group is frequently incorporated into active pharmaceutical ingredients (APIs) to improve their pharmacokinetic profiles. The hydroxyl group, located at the 4-position of the pyridine ring, introduces polarity and potential hydrogen bonding capabilities, which can influence both the solubility and interactions of the molecule with biological targets. Together, these functional groups make Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate a versatile building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds with enhanced biological activity. The structural motif of Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate has been explored in various contexts, particularly in the quest for new antibiotics and anti-inflammatory agents. The difluoromethyl group, in particular, has been shown to improve the efficacy of drug candidates by increasing their lipophilicity and resistance to enzymatic degradation. This has led to several preclinical studies investigating derivatives of this compound for their potential therapeutic benefits.

The synthesis of Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyridine core, followed by functionalization at the 3-position with a difluoromethyl group and at the 4-position with a hydroxyl group. The introduction of the ester functionality at the 6-position is achieved through carboxylation reactions, often employing palladium-catalyzed cross-coupling techniques. These synthetic strategies not only showcase the power of transition metal catalysis but also demonstrate the compound's potential as a scaffold for further derivatization.

The biological evaluation of Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate has revealed promising activities in several disease models. Studies have indicated that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory responses and microbial infections. The presence of both polar and non-polar regions in its structure allows it to interact effectively with biological targets, making it an attractive candidate for drug development. Furthermore, computational modeling studies have suggested that modifications to this scaffold could enhance its binding affinity and selectivity for specific therapeutic targets.

The impact of Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate extends beyond academic research; it also holds industrial significance as a key intermediate in the production of novel therapeutics. Pharmaceutical companies are increasingly investing in libraries of such heterocyclic compounds to screen for new drug candidates. The versatility of this compound's structure allows chemists to explore a wide range of modifications, enabling the creation of diverse chemical entities with tailored biological properties. This adaptability underscores its importance as a tool in modern drug discovery efforts.

The future prospects for Ethyl 3-(difluoromethyl)-4-hydroxy-2-methylpyridine-6-carboxylate are bright, with ongoing research aiming to uncover new applications and optimize its synthetic pathways. Advances in green chemistry principles may also contribute to more sustainable methods for producing this compound, reducing environmental impact while maintaining high yields and purity standards. As our understanding of molecular interactions continues to evolve, so too will our ability to harness the potential of this remarkable pyridine derivative.